Cas no 51533-72-3 (Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester)

• Product name: Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester
• CAS No: 51533-72-3
• MF: C₁₁H₁₅O₃P
• MW: 226.2088
• CID: 362054
• PubChem ID: 71366106

Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester
• 3-dimethoxyphosphorylprop-1-enylbenzene
• DTXSID90789478
• 51533-72-3
• Dimethyl (3-phenylprop-2-en-1-yl)phosphonate

• Inchi： InChI=1S/C11H15O3P/c1-13-15(12,14-2)10-6-9-11-7-4-3-5-8-11/h3-9H,10H2,1-2H3/b9-6+
• InChI Key： QOIOPPHMNQRKEZ-RMKNXTFCSA-N
• SMILES： C1(/C=C/CP(=O)(OC)OC)C=CC=CC=1

Computed Properties

• Exact Mass: 226.07595
• Monoisotopic Mass: 226.07588133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes